(3R)-1-(cyclohexylmethyl)-3-piperidinamine dihydrochloride

• IUPAC Name: (3R)-1-(cyclohexylmethyl)piperidin-3-amine;dihydrochloride
• InChI: InChI=1S/C12H24N2.2ClH/c13-12-7-4-8-14(10-12)9-11-5-2-1-3-6-11;;/h11-12H,1-10,13H2;2*1H/t12-;;/m1../s1
• InChI Key: JTCLNRWBLZAHPS-CURYUGHLSA-N
• Canonical SMILES: C1CCC(CC1)CN2CCCC(C2)N.Cl.Cl
• Isomeric SMILES: C1CCC(CC1)CN2CCC[C@H](C2)N.Cl.Cl
• Molecular Formula: C12H26Cl2N2
• Molecular Weight: 269.25 g/mol

Description

(3R)-1-(cyclohexylmethyl)-3-piperidinamine dihydrochloride, also known as JNJ-42165279, is a chemical compound that has been of interest in scientific research due to its potential therapeutic applications. It belongs to a class of compounds known as selective serotonin reuptake inhibitors (SSRIs), which are commonly used to treat depression and anxiety disorders. In

Scientific Research Applications

Synthesis and Chemical Structure Analysis

• Diastereoselective Syntheses of Piperidinemethanols

  Research by Schmitt, Brown, and Perrio (2013) focused on diastereoselective syntheses of 4-aryl-3-methyl-4-piperidinemethanols, derived from 1,3-dimethyl-4-piperidinone. This process involved controlling the C3-C4 stereochemistry to obtain different isomers, showcasing the chemical versatility of piperidine derivatives (Schmitt, Brown, & Perrio, 2013).

• Spectroscopic and Theoretical Studies of Piperidinium Compounds

  Anioła et al. (2016) conducted a study on the formation of hydrogen-bonded complexes using piperidine-3-carboxylic acid. Their research employed Raman and FTIR spectroscopies, along with theoretical B3LYP/6-311++G(d,p) calculations, demonstrating the application of piperidine compounds in structural chemistry (Anioła et al., 2016).

Pharmaceutical and Medicinal Chemistry

• Analgesic Activity and Opioid Receptor Binding

  Wang et al. (1995) explored the analgesic activity and opioid receptor binding characteristics of N-[1-hydroxy-(2-phenylethyl)-3-methyl-4-piperidyl]-N-phenylpropanamide isomers. They investigated various optical isomers for their analgesic potency, illustrating the potential pharmaceutical applications of piperidine derivatives (Wang et al., 1995).

• Synthesis of Aminomethylpiperidine Dihydrochloride

  Deniau et al. (2008) reported on the synthesis of the dihydrochloride salts of (R)- and (S)-2-(aminomethyl)piperidine, starting from lysine derivatives. This synthesis highlights the potential of piperidine compounds in pharmaceutical research, especially as building blocks for drug development (Deniau, Moraux, O'Hagan, & Slawin, 2008).

• Motilin Receptor Agonist Clinical Candidate

  Westaway et al. (2009) discovered a novel small molecule motilin receptor agonist, N-(3-fluorophenyl)-1-[(4-([(3S)-3-methyl-1-piperazinyl]methyl)phenyl)acetyl]-4-piperidinamine (GSK962040). This compound exhibited promising pharmacokinetic profiles and potential for development in gastrointestinal transit treatments (Westaway et al., 2009).